Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0015248 | 2-Amino-3-methylamino-5-phenylpyridine | 107351-81-5 | C12H13N3 |
| VC0019123 | O-tert-Butyldimethylsilyl-N-t-butoxycarbonyl-L-tyrosine, Methyl Ester | 112196-57-3 | C21H35NO5Si |
| VC0015247 | 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One | 120889-04-5 | C13H11N3O |
| VC0015246 | 2-Chloro-1-methyl-6-phenylimidazo[4,5-b]pyridine | 120889-05-6 | C13H10ClN3 |
| VC0014142 | Sulfo-N-succinimidyl (N-Iodoacetyl)aminobenzoate | 144650-93-1 | C13H10IN2NaO8S |
| VC0013532 | trans-1,2-Cyclohexanediol | 1460-57-7 | C6H12O2 |
| VC0013560 | NDSB-195 | 160255-06-1 | C7H17NO3S |
| VC0014095 | TFPI hydrochloride | 163490-78-6 | C10H12ClF3N2S |
| VC0013550 | 2,4-Dichloro-5-methylpyrimidine | 1780-31-0 | C5H4Cl2N2 |
| VC0018298 | 3,5-Dimethoxypyridine | 18677-48-0 | C7H9NO2 |
| VC0015737 | N-Acetyl-3-iodo-L-tyrosine hemihydrate | 23277-49-8 | C₁₁H₁₄INO₅ |
| VC0018270 | 2-Hydroxy Atorvastatin Lactone-d5 | 265989-50-2 | C33H33FN2O5 |
| VC0019326 | 2-(Benzylthio)-4-chlorobenzoic Acid Chloride | 40183-55-9 | C14H10Cl2OS |
| VC0015973 | Diethyl ureidomalonate | 500880-58-0 | C8H14N2O5 |
| VC0016456 | Isoxanthohumol | 521-48-2 | C21H22O5 |
| VC0016511 | 2-Amino-4,6-dihydroxypyrimidine | 56-09-7 | C4H5N3O2 |
| VC0014339 | Leucine, 3-hydroxy- | 5817-22-1 | C6H13NO3 |
| VC0019597 | (+)-Diacetyl-L-tartaric anhydride | 6283-74-5 | C₈H₈O₇ |
| VC0013791 | S-Nitroso-N-acetyl-DL-penicillamine | 67776-06-1 | C7H12N2O4S |
| VC0014565 | 6-Chloro-7-methyl-5-nitroquinoline | 86984-28-3 | C10H7ClN2O2 |
| VC0015274 | 5-Methyl 3-(3',4'-Dimethoxybenzyl)-1,4-Dihydro-2,6-dimethyl-5-(2'-trifluoromethyl)phenyl-3,5-pyridinedicarboxylate | 887407-05-8 | C26H26F3NO6 |
| VC0015277 | Methyl 1,4-Dihydro-4-(2'-trifluoromethyl)phenyl-pyridine-3-carboxylate-5-ethyl Carboxamide | 887407-06-9 | C19H21F3N2O3 |
| VC0013530 | 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite | 89992-70-1 | C9H18ClN2OP |
| VC0015615 | Diisopropylphosphoramidous dichloride | 921-26-6 | C6H14Cl2NP |
| VC0013744 | 4-Methylumbelliferyl Phosphocholine | 97055-84-0 | C15H20NO6P |